Cas no 1283718-82-0 (2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride
• CAS No: 1283718-82-0
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• CID: 5040521
• PubChem ID: 86767693
• Update Time: 2025-06-07

2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride
• NE16361
• 2,2,2-trifluoro-1-piperidin-3-ylethanol;hydrochloride
• Z1889909935
• 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)6(12)5-2-1-3-11-4-5;/h5-6,11-12H,1-4H2;1H
• InChI Key： HKLHQAQMPIDBGG-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1CNCCC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride (CAS No. 1283718-82-0)

The compound 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride (CAS No. 1283718-82-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the trifluoroethyl group and the piperidine ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride is its role in modulating neurotransmitter receptors. The piperidine moiety is a common pharmacophore found in many FDA-approved drugs, and the addition of the trifluoroethyl group enhances its metabolic stability and binding affinity. This compound is often discussed in the context of GPCR-targeted drug design, a hot topic in modern pharmacology. Recent studies have highlighted its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, which are among the most searched health concerns globally.

From a synthetic chemistry perspective, CAS No. 1283718-82-0 is a versatile building block. Its hydrochloride salt form improves solubility, making it easier to handle in aqueous reactions. This property is particularly valuable in high-throughput screening (HTS) and combinatorial chemistry, where solubility issues often pose challenges. The compound's stability under various pH conditions also makes it a candidate for prodrug development, another area of intense research interest.

In the realm of medicinal chemistry, 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride is frequently referenced in patents and publications related to kinase inhibitors and ion channel modulators. These targets are critical in cancer therapy and pain management, aligning with current healthcare trends. The compound's fluorine atoms contribute to its ability to penetrate cell membranes, a property highly sought after in blood-brain barrier (BBB) penetration studies. This has led to its inclusion in several preclinical research programs.

The safety profile of CAS No. 1283718-82-0 is another area of discussion. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its hydrochloride nature. Researchers often search for information on its storage conditions, compatibility with other reagents, and spectroscopic data (e.g., NMR, HPLC), which are readily available in technical literature. The compound's melting point and solubility data are particularly useful for process chemists optimizing synthetic routes.

Looking ahead, the demand for 2,2,2-Trifluoro-1-(piperidin-3-yl)ethan-1-ol hydrochloride is expected to rise as more structure-activity relationship (SAR) studies emerge. Its applications in PET tracer development (due to the fluorine-18 labeling potential) and bioconjugation strategies position it as a compound with multidisciplinary utility. As the pharmaceutical industry continues to focus on precision medicine and targeted therapies, this molecule is likely to remain a subject of active investigation and innovation.